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Compound of Interest

Compound Name: ML-00253764 hydrochloride

Cat. No.: B10769235 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the dissolution of ML-00253764 hydrochloride for in vivo

experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving ML-00253764 hydrochloride for in vivo

studies?

A1: The choice of solvent depends on the desired concentration and the specific requirements

of your animal model. Based on available data, several solvent systems can be used. For

aqueous-based formulations, a co-solvent system is often necessary to achieve a suitable

concentration for injection. Common vehicles include mixtures of DMSO, PEG300, Tween-80,

and saline. For lipid-based formulations, corn oil can be used.[1][2]

Q2: What is the solubility of ML-00253764 hydrochloride in common solvents?

A2: ML-00253764 hydrochloride has varying solubility in different solvents. It is soluble up to

10 mM in water and 100 mM in DMSO. For other solvents, please refer to the solubility data

table below.

Q3: My ML-00253764 hydrochloride solution is cloudy or has precipitated. What should I do?
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A3: If you observe precipitation or cloudiness, gentle heating and/or sonication can be used to

aid dissolution.[2] Ensure that you are not exceeding the solubility limit of the compound in your

chosen solvent system. It is also crucial to prepare the solution by adding each solvent

sequentially and ensuring complete mixing at each step as outlined in the protocols.

Q4: How should I store the stock solution of ML-00253764 hydrochloride?

A4: Stock solutions should be stored at -20°C for up to one month or at -80°C for up to six

months.[2] Ensure the storage container is sealed to prevent moisture absorption.

Q5: Can I administer ML-00253764 hydrochloride via subcutaneous injection?

A5: Yes, subcutaneous injection is a reported route of administration for ML-00253764 in mice.

[2] The vehicle used in these studies was a 1:10 mixture of polyethylene glycol 200 and saline.

[2]
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Issue Possible Cause Recommended Solution

Compound will not dissolve Exceeded solubility limit.

Check the solubility data for

your chosen solvent. Consider

using a different solvent

system or a lower

concentration.

Improper mixing technique.

Ensure vigorous vortexing or

sonication after the addition of

each solvent in a multi-

component system.

Solution is hazy or cloudy
Incomplete dissolution or

precipitation.

Gently warm the solution

and/or sonicate to aid

dissolution.[2] Filter the

solution through a 0.22 µm

filter before use.

Vehicle incompatibility.

Ensure all components of your

vehicle are compatible and

freshly prepared.

Precipitation observed after

storage

Supersaturated solution or

improper storage.

Store solutions at the

recommended temperature.

Before use, allow the solution

to come to room temperature

and check for any

precipitation. If present, try to

redissolve with gentle warming

and sonication.

Quantitative Data Summary
Solubility Data
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Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

Water 4.14 10

DMSO 41.37 100

DMF 30 ~72.5

Ethanol 1 ~2.4

DMF:PBS (pH 7.2) (1:20) 0.5 ~1.2

Data compiled from multiple sources.[3]

In Vivo Formulation Examples[1][2]

Protocol Vehicle Composition Achievable Solubility

1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 1.25 mg/mL (3.02 mM)

2
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 1.25 mg/mL (3.02 mM)

3 10% DMSO, 90% Corn Oil ≥ 1.25 mg/mL (3.02 mM)

4
Polyethylene glycol 200/saline

(1:10)

Used for subcutaneous

injection at 3, 10, or 30 mg/kg

Experimental Protocols
Protocol 1: Aqueous Co-Solvent Formulation[1][2]

This protocol is suitable for preparing a clear aqueous solution for in vivo administration.

Prepare a stock solution of ML-00253764 hydrochloride in DMSO (e.g., 12.5 mg/mL).

To prepare 1 mL of the final working solution, start with 400 µL of PEG300.
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Add 100 µL of the DMSO stock solution to the PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL. Mix thoroughly.

Protocol 2: Corn Oil Formulation[2]

This protocol is suitable for preparing a lipid-based formulation.

Prepare a stock solution of ML-00253764 hydrochloride in DMSO (e.g., 12.5 mg/mL).

To prepare 1 mL of the final working solution, add 100 µL of the DMSO stock solution to 900

µL of corn oil.

Mix thoroughly until a clear solution is obtained.
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Caption: Workflow for dissolving ML-00253764 hydrochloride.
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Caption: Simplified signaling pathway of ML-00253764 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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